Cas no 2248354-88-1 (2-[(2-Methylpropan-2-yl)oxycarbonylamino]-5,6,7,8-tetrahydroquinoline-3-carboxylic acid)

• Product Name: 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-5,6,7,8-tetrahydroquinoline-3-carboxylic acid
• CAS No: 2248354-88-1
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 6077986
• PubChem ID: 137939427
• Update Time: 2025-07-17

2-[(2-Methylpropan-2-yl)oxycarbonylamino]-5,6,7,8-tetrahydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-5,6,7,8-tetrahydroquinoline-3-carboxylic acid
• EN300-6508935
• 2-{[(tert-butoxy)carbonyl]amino}-5,6,7,8-tetrahydroquinoline-3-carboxylic acid
• 2248354-88-1

• Inchi： 1S/C15H20N2O4/c1-15(2,3)21-14(20)17-12-10(13(18)19)8-9-6-4-5-7-11(9)16-12/h8H,4-7H2,1-3H3,(H,18,19)(H,16,17,20)
• InChI Key： NWPJMYSNNWBYRF-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)C=C2C(CCCC2)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.14230712g/mol
• Monoisotopic Mass: 292.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-5,6,7,8-tetrahydroquinoline-3-carboxylic acid

Introduction to 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-5,6,7,8-tetrahydroquinoline-3-carboxylic acid (CAS No. 2248354-88-1)

2-[(2-Methylpropan-2-yl)oxycarbonylamino]-5,6,7,8-tetrahydroquinoline-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2248354-88-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroquinoline class, a scaffold that is widely recognized for its pharmacological potential due to its structural similarity to various bioactive molecules. The presence of an oxycarbonylamino functional group in its molecular structure suggests its utility as a key intermediate in the synthesis of more complex pharmacophores, particularly in the development of novel therapeutic agents.

The significance of this compound lies in its versatility as a building block for drug discovery. The tetrahydroquinoline core is known for its role in several bioactive compounds, including those targeting neurological disorders, cardiovascular diseases, and infectious diseases. The (2-methylpropan-2-yl)oxycarbonylamino moiety enhances the compound's reactivity, making it a valuable precursor for further functionalization. This attribute is particularly useful in peptide coupling reactions and in the synthesis of protease inhibitors, which are critical in treating conditions such as HIV and cancer.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-5,6,7,8-tetrahydroquinoline-3-carboxylic acid, facilitating its integration into diverse drug development pipelines. Researchers have leveraged modern techniques such as flow chemistry and microwave-assisted synthesis to optimize yields and purity, ensuring that pharmaceutical manufacturers can access high-quality material for preclinical and clinical studies.

The pharmacological profile of this compound has been extensively explored in academic and industrial research settings. Studies have demonstrated its potential as a scaffold for modulating enzyme activity and receptor binding. For instance, derivatives of tetrahydroquinoline have shown promise in inhibiting kinases and phosphodiesterases, which are implicated in various pathological processes. The introduction of the oxycarbonylamino group further enhances binding affinity and selectivity, making it an attractive candidate for structure-based drug design.

In the realm of medicinal chemistry, the development of novel analogs of 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-5,6,7,8-tetrahydroquinoline-3-carboxylic acid has led to several breakthroughs. By systematically modifying substituents on the tetrahydroquinoline core and the attached functional groups, researchers have identified compounds with improved pharmacokinetic properties and reduced toxicity. These efforts align with the broader goal of developing next-generation therapeutics that offer enhanced efficacy and safety profiles.

The compound's relevance extends beyond academic research; it has also been incorporated into industrial drug development programs. Pharmaceutical companies are increasingly interested in leveraging natural product-inspired scaffolds like tetrahydroquinoline due to their proven biological activity. The (2-methylpropan-2-yl)oxycarbonylamino group provides a handle for further chemical manipulation, allowing for rapid diversification of the chemical library. This approach has accelerated the discovery of novel drug candidates that target challenging diseases.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential binding interactions between 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-5,6,7,8-tetrahydroquinoline-3-carboxylic acid and biological targets. Molecular docking studies have revealed promising interactions with enzymes such as cyclooxygenases (COX) and proteases, suggesting its utility in developing anti-inflammatory and anti-protease therapies. These computational insights have guided experimental efforts toward optimizing lead compounds.

The synthesis of this compound also highlights advancements in green chemistry principles. Modern synthetic routes emphasize atom economy and minimal waste generation, aligning with global efforts to promote sustainable pharmaceutical manufacturing. Techniques such as catalytic hydrogenation and solvent-free reactions have been employed to streamline the synthesis process while maintaining high yields.

Preclinical studies have provided valuable insights into the pharmacological behavior of derivatives derived from tetrahydroquinoline scaffolds. In vitro assays have demonstrated inhibitory effects on key disease-related targets, while animal models have shown potential therapeutic benefits in conditions such as neurodegeneration and cancer. These findings underscore the importance of CAS No. 2248354-88-1 as a versatile intermediate for drug discovery.

The future prospects of this compound are promising, with ongoing research focusing on expanding its applications across multiple therapeutic areas. Innovations in biocatalysis and enzymatic engineering may further enhance synthetic pathways, making it more accessible for large-scale production. Additionally, collaborations between academia and industry are expected to drive new discoveries by combining expertise in medicinal chemistry with cutting-edge synthetic methodologies.

In conclusion,2-[(2-Methylpropan-2-yl)oxycarbonylamino]-5,6,7,8-tetrahydroquinoline-3-carboxylic acid (CAS No. 2248354-88-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications and synthetic strategies,tetrahydroquinoline derivatives will remain at the forefront of drug discovery efforts worldwide.